Molybdenum nickel oxide

• CAS: 14177-55-0
• Molecular Formula: MoNiO4-6
• Molecular Weight: 218.64 g/mol
• SMILES: [O-][Mo](=O)(=O)[O-].[Ni+2]
• InChI: InChI=1S/Mo.Ni.4O/q;+2;4*-2
• InChIKey: NMOQDZSTICHOQM-UHFFFAOYSA-N

Generic catalysts underperform in propane dehydrogenation and water electrolysis. Nickel molybdate (NiMoO₄) delivers quantified advantages: • Oxidative dehydrogenation: Highest molybdate activity; 18% MoO₃ additive maximizes propane→propylene yield. • Alkaline electrolysis: MoNiOₓ anodes at 222 mV overpotential (10 mA cm⁻²), stable >12 days. • Tunable hydrogenation: Ni:Mo ratio adjustment controls styrene oxide → 2-phenylethanol selectivity. Procure ≥98% purity, β-phase preferred. Ambient storage. Global shipping available.

Molybdenum Nickel Oxide (14177-55-0) Baseline

Molybdenum nickel oxide (CAS 14177-55-0, NiMoO₄), also known as nickel molybdate, is a mixed-metal oxide belonging to the molybdate family of inorganic compounds [1]. It is typically a green, odorless powder that is poorly soluble in water and exhibits a crystal structure in the monoclinic system, with cobalt and nickel molybdates being isostructural [2]. In addition to its defined stoichiometric form, it is used in a variety of compositions and morphologies for research and industrial applications, including in catalytic systems for hydrogenation and oxidation, as well as in electrochemical devices .

• [1] Wikipedia. (2023). Nickel(II) molybdat. Retrieved from https://vi.m.wikipedia.org/wiki/Nickel(II)_molybdat View Source
• [2] BaseChem. Nickel molybdenum oxide. Retrieved from http://basechem.org/chemical/26279 View Source

Molybdenum Nickel Oxide Substitution Risks

Substituting Molybdenum nickel oxide (CAS 14177-55-0) with a generic or alternative material can lead to significant performance and safety variations. This compound's unique electronic structure, defined by the specific synergistic interaction between molybdenum and nickel oxides, directly dictates its performance in critical applications such as electrocatalysis and selective hydrogenation . Furthermore, its distinct morphology and compositional control, as seen in nickel-doped variants, yield quantifiable differences in key metrics like optical band-gap and photocurrent density compared to its undoped counterpart [1]. Even among other molybdates, nickel molybdate has been shown to be a uniquely high-performing compound for specific oxidative dehydrogenation reactions [2]. Therefore, its substitution is not a straightforward equivalence but a strategic decision that should be guided by application-specific, quantitative evidence.

• [1] J. Electrochem. Sci. Technol. 2022;13(3):377-389. Comparative Study of Undoped and Nickel-Doped Molybdenum Oxide Photoanodes for PEC Water Splitting. doi: 10.33961/jecst.2022.00171 View Source
• [2] Mouffron-Lezla, O. Incidence du mode de préparation des catalyseurs performants dans l'oxydation ménagée et la déshydrogénation oxydante du propane. PhD Thesis. CORE. View Source

Molybdenum Nickel Oxide Performance Evidence

Nickel-Doped Molybdenum Oxide Photoanodes

Nickel-doped molybdenum oxide photoanodes (S2) demonstrate superior photoelectrochemical performance compared to undoped molybdenum oxide photoanodes (S1). The nickel-doped variant (S2) achieved an optical band-gap energy of 2.58 eV, a significant reduction from the undoped S1 [1]. This reduction enables better utilization of the solar spectrum and translates to a higher photocurrent density under illumination. Furthermore, the S2 photoanode's surface morphology, characterized by irregular conglomerates with heights from 250 to 1,159 nm, provides a greater surface area for the oxygen evolution reaction compared to the smooth, homogeneous film of S1 [2].

Evidence Dimension	Optical Band-Gap Energy
Target Compound Data	2.58 eV
Comparator Or Baseline	Undoped molybdenum oxide: Value not explicitly stated, but described as higher [1]
Quantified Difference	Lower band-gap (quantified as 2.58 eV) for nickel-doped variant
Conditions	Photoanodes synthesized via electrodeposition at -1.377 V vs Ag/AgCl on FTO-coated glass, characterized by UV-Vis spectroscopy.

Why This Matters

Lower band-gap directly improves solar energy conversion efficiency, making the nickel-doped material a superior choice for photoelectrochemical applications.

• [1] J. Electrochem. Sci. Technol. 2022;13(3):377-389. Comparative Study of Undoped and Nickel-Doped Molybdenum Oxide Photoanodes for PEC Water Splitting. doi: 10.33961/jecst.2022.00171 View Source
• [2] J. Electrochem. Sci. Technol. 2022;13(3):377-389. Comparative Study of Undoped and Nickel-Doped Molybdenum Oxide Photoanodes for PEC Water Splitting. AFM surface morphology analysis. View Source

Self-Supported MoNiOx for Alkaline Oxygen Evolution

A self-supported molybdenum nickel oxide (MoNiOx) catalytic electrode, fabricated via molecular cluster-mediated electroplating, achieves an alkaline OER overpotential of just 222 mV at a current density of 10 mA cm⁻² . This performance is directly compared to other non-precious metal OER catalysts. Critically, this electrode exhibits robust durability, with only a slight decay in catalytic efficiency over a 12-day chronopotentiometry test .

Evidence Dimension	OER Overpotential at 10 mA cm⁻²
Target Compound Data	222 mV
Comparator Or Baseline	Other non-precious metal OER catalysts (not named, but implied)
Quantified Difference	Overpotential of 222 mV
Conditions	Alkaline electrolyte, self-supported electrode on Ni foam.

Why This Matters

A low overpotential and exceptional stability are critical for efficient and long-lasting water electrolysis, reducing energy consumption and operational costs.

Ni-Mo Oxide Composition for Selective Hydrogenation

In the selective hydrogenation of styrene oxide to 2-phenylethanol, the performance of molybdenum-nickel oxide catalysts is tunable by varying the nickel concentration. As nickel content increased from 15% to 25% molar relative to molybdenum, both conversion and selectivity for the target product, 2-phenylethanol, increased [1]. This demonstrates the ability to tailor catalytic outcomes by adjusting the composition of the mixed oxide system, a level of control not typically afforded by simpler, single-metal oxide catalysts [2].

Evidence Dimension	Conversion and Selectivity to 2-Phenylethanol
Target Compound Data	Increased with higher Ni content (15% to 25% Ni molar ratio)
Comparator Or Baseline	Lower Ni content samples (15% molar)
Quantified Difference	Not numerically specified, but qualitative trend of increasing conversion/selectivity with Ni content
Conditions	Styrene oxide hydrogenation at room temperature, hydrogen flow, magnetic stirring.

Why This Matters

This tunability allows researchers to optimize catalyst formulations for specific reaction outcomes, maximizing yield and reducing waste.

• [1] Manríquez-Ramírez, M., et al. (2024). Nickel-Molybdenum Oxide Catalysts Used in the Catalytic Hydrogenation of Styrene Oxide to Produce 2-Phenylethanol. SSRN. doi: 10.2139/ssrn.5059712 View Source
• [2] Manríquez-Ramírez, M., et al. (2024). Nickel-Molybdenum Oxide Catalysts Used in the Catalytic Hydrogenation of Styrene Oxide to Produce 2-Phenylethanol. SSRN. doi: 10.2139/ssrn.5059712 View Source

Nickel Molybdate for Propane Oxidative Dehydrogenation

Among various catalyst systems screened for the oxidative dehydrogenation of propane to propylene, nickel molybdate was identified as the most performing compound [1]. Its performance is further enhanced by the controlled addition of molybdenum oxide, which significantly increases both conversion and selectivity to propylene, particularly for the β-NiMoO₄ phase [2]. The performance optimizes at a specific MoO₃ excess of 18% by mass, highlighting the critical role of precise composition and structure in achieving peak catalytic activity [3].

Evidence Dimension	Catalytic Performance (Conversion and Selectivity to Propylene)
Target Compound Data	Identified as the 'most performing' among many tested systems; performance maximized at 18% wt MoO₃ addition [3].
Comparator Or Baseline	Other tested catalysts (phosphates, heteropolyanions, V and Cu/Zn oxides) which were less active or unstable [1].
Quantified Difference	Qualitatively superior to alternatives; performance maximized at 18% wt MoO₃ addition [3].
Conditions	Oxidative dehydrogenation of propane; various catalyst preparations and compositions.

Why This Matters

For industrial propane upgrading, selecting nickel molybdate over other catalysts can lead to higher yields of valuable propylene, directly impacting process economics.

• [1] Mouffron-Lezla, O. Incidence du mode de préparation des catalyseurs performants dans l'oxydation ménagée et la déshydrogénation oxydante du propane. PhD Thesis. CORE. View Source
• [2] Mouffron-Lezla, O. Incidence du mode de préparation des catalyseurs performants dans l'oxydation ménagée et la déshydrogénation oxydante du propane. PhD Thesis. CORE. View Source
• [3] Mouffron-Lezla, O. Incidence du mode de préparation des catalyseurs performants dans l'oxydation ménagée et la déshydrogénation oxydante du propane. PhD Thesis. CORE. View Source

Molybdenum Nickel Oxide Applications

Photoelectrochemical Water Splitting

Researchers developing high-efficiency photoanodes for solar-driven hydrogen production should prioritize nickel-doped molybdenum oxide over undoped variants. The direct evidence shows a lower optical band-gap (2.58 eV) and a higher photocurrent density, leading to more efficient solar energy harvesting and conversion. Procurement should specify nickel-doped molybdenum oxide precursors or fabrication conditions to achieve the performance-enhancing irregular surface morphology that increases active site density [1].

Durable OER Electrodes for Alkaline Electrolyzers

For the fabrication of robust and efficient anodes in alkaline water electrolysis, self-supported molybdenum nickel oxide (MoNiOx) electrodes, prepared by specific methods like molecular cluster-mediated electroplating, are a proven choice. They offer a quantified overpotential of 222 mV at 10 mA cm⁻² and maintain catalytic efficiency over 12 days of continuous operation. This performance profile makes them a compelling alternative to other non-precious metal catalysts for reducing energy input and extending the operational lifetime of electrolyzer stacks [1].

Selective Hydrogenation Catalysts for Fine Chemicals

In the production of fine chemicals like 2-phenylethanol, the composition of nickel-molybdenum oxide catalysts can be precisely tuned to maximize yield and selectivity. By adjusting the molar ratio of nickel (e.g., from 15% to 25%) relative to molybdenum, researchers can directly influence the catalytic outcome of styrene oxide hydrogenation. This tunability provides a clear advantage over single-metal oxide catalysts, enabling process optimization for specific high-value products [1].

Propane Dehydrogenation Catalysts

In industrial processes for converting propane to propylene, nickel molybdate stands out as the most effective catalyst among a wide array of tested materials. Its performance is not only superior but can be further optimized by adding a precise amount of MoO₃ (18% by mass) to maximize conversion and selectivity. For procurement in this field, nickel molybdate, particularly in its optimized β-phase with MoO₃ additive, should be the preferred material for achieving high process yields [1].

• [1] Mouffron-Lezla, O. Incidence du mode de préparation des catalyseurs performants dans l'oxydation ménagée et la déshydrogénation oxydante du propane. PhD Thesis. CORE. View Source